Cas no 305857-90-3 (4-Acetylphenyl 4-bromobenzoate)

• Product Name: 4-Acetylphenyl 4-bromobenzoate
• CAS No: 305857-90-3
• MF: C₁₅H₁₁BrO₃
• MW: 319.150043725967
• CID: 4712401
• Update Time: 2025-05-22

4-Acetylphenyl 4-bromobenzoate Chemical and Physical Properties

Names and Identifiers

• 4-Acetylphenyl 4-bromobenzoate
• Benzoic acid, 4-bromo-, 4-acetylphenyl ester
• IITJYZLHFNVSEN-UHFFFAOYSA-N
• 4-Acetylphenyl 4-bromobenzoate #
• (4-acetylphenyl) 4-bromobenzoate
• STK727862
• ST4017393
• 4-Bromo-benzoic acid 4-acetyl-phenyl ester
• R2956
• A0840/0039414

• Inchi： 1S/C15H11BrO3/c1-10(17)11-4-8-14(9-5-11)19-15(18)12-2-6-13(16)7-3-12/h2-9H,1H3
• InChI Key： IITJYZLHFNVSEN-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C(=O)OC1C=CC(C(C)=O)=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 326
• XLogP3: 4
• Topological Polar Surface Area: 43.4

Additional information on 4-Acetylphenyl 4-bromobenzoate

Comprehensive Overview of 4-Acetylphenyl 4-bromobenzoate (CAS No. 305857-90-3)

4-Acetylphenyl 4-bromobenzoate (CAS No. 305857-90-3) is a specialized organic compound widely utilized in pharmaceutical intermediates, liquid crystal materials, and advanced polymer research. Its unique molecular structure, combining an acetylphenyl group with a bromobenzoate moiety, makes it a valuable building block in synthetic chemistry. Researchers and industries are increasingly interested in this compound due to its potential applications in high-performance materials and drug discovery.

The growing demand for 4-Acetylphenyl 4-bromobenzoate aligns with current trends in green chemistry and sustainable synthesis. As environmental regulations tighten, scientists are exploring eco-friendly methods to produce this compound with minimal waste. Recent studies highlight its role in photoactive materials, particularly in organic electronics and optoelectronic devices, which are gaining traction in solar cell and LED technologies.

One of the most frequently asked questions about CAS No. 305857-90-3 concerns its synthesis optimization and purification techniques. Advanced methods like column chromatography and recrystallization are often employed to achieve high-purity grades. The compound’s thermal stability and solubility profiles are also critical parameters for industrial applications, making it a subject of ongoing research in material science journals.

In the context of drug development, 4-Acetylphenyl 4-bromobenzoate serves as a key intermediate for biologically active molecules. Its structural features allow for versatile modifications, enabling the creation of novel compounds with potential therapeutic effects. This has sparked interest in its use for targeted drug delivery systems and cancer research, areas that dominate current biomedical inquiries.

The compound’s spectroscopic properties, including NMR and IR data, are well-documented, providing valuable references for quality control and analytical validation. Laboratories frequently search for HPLC methods to quantify 4-Acetylphenyl 4-bromobenzoate in complex mixtures, reflecting its importance in analytical chemistry workflows.

From a commercial perspective, suppliers of CAS No. 305857-90-3 emphasize batch-to-batch consistency and scalable production to meet research and industrial demands. The compound’s pricing and availability are often discussed in forums focused on specialty chemicals, where users compare sourcing options and technical specifications.

Future prospects for 4-Acetylphenyl 4-bromobenzoate include its integration into nanotechnology and smart materials. As interdisciplinary research expands, this compound may play a pivotal role in next-generation coatings and sensors, addressing modern challenges in energy efficiency and environmental monitoring.